Cas no 648905-19-5 (Benzene, 4-bromo-1,2-bis(methylsulfonyl)-)

• Product Name: Benzene, 4-bromo-1,2-bis(methylsulfonyl)-
• CAS No: 648905-19-5
• MF: C₈H₉BrO₄S₂
• MW: 313.18865942955
• CID: 412866
• PubChem ID: 68516523
• Update Time: 2025-04-19

Benzene, 4-bromo-1,2-bis(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1,2-bis(methylsulfonyl)-
• 4-bromo-1,2-bis(methylsulfonyl)benzene
• 4-Bromo-1,2-di(methanesulfonyl)benzene
• SCHEMBL3112984
• 648905-19-5
• DTXSID20738494

• Inchi： 1S/C8H9BrO4S2/c1-14(10,11)7-4-3-6(9)5-8(7)15(2,12)13/h3-5H,1-2H3
• InChI Key： ORJPWVLQWWBGBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 311.91257
• Monoisotopic Mass: 311.91256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28